68-10-0

Bromoacetate

• CAS RN:
• 68-10-0

• Formula:
• C2H2BrO2-

• InChI:
• InChI=1S/C2H3BrO2/c3-1-2(4)5/h1H2,(H,4,5)/p-1

• InChIKey:
• KDPAWGWELVVRCH-UHFFFAOYSA-M

• Bromoacetate, also known as Bromoacetate, is a useful research compound. Its molecular formula is C2H2BrO2- and its molecular weight is 137.94 g/mol. The purity is usually 95%.

(-)-Morphinan

Usually In Stock

• CAS RN:
• 468-10-0

• Formula:
• C16H21N

• InChI:
• InChI=1S/C16H21N/c1-2-6-13-12(5-1)11-15-14-7-3-4-8-16(13,14)9-10-17-15/h1-2,5-6,14-15,17H,3-4,7-11H2/t14-,15+,16-/m0/s1

• InChIKey:
• INAXVFBXDYWQFN-XHSDSOJGSA-N

• Morphinan is a morphinane alkaloid and an isoquinoline alkaloid fundamental parent.

3(2H)-Pyridazinone, 6-phenyl-4-(4-thiomorpholinyl)-

Usually In Stock

• CAS RN:
• 89868-10-0

• Formula:
• C14H15N3OS

• InChI:
• InChI=1S/C14H15N3OS/c18-14-13(17-6-8-19-9-7-17)10-12(15-16-14)11-4-2-1-3-5-11/h1-5,10H,6-9H2,(H,16,18)

• InChIKey:
• WAZFWBOILNJRSB-UHFFFAOYSA-N

• 3(2H)-Pyridazinone, 6-phenyl-4-(4-thiomorpholinyl)- is a useful research compound. Its molecular formula is C14H15N3OS and its molecular weight is 273.36 g/mol. The purity is usually 95%.

2-Methyl-2-(propylamino)propan-1-ol

• CAS RN:
• 55968-10-0

• Formula:
• C7H17NO

• InChI:
• InChI=1S/C7H17NO/c1-4-5-8-7(2,3)6-9/h8-9H,4-6H2,1-3H3

• InChIKey:
• RBWDVJQFZUIORC-UHFFFAOYSA-N

• 2-Methyl-2-(propylamino)propan-1-ol, also known as 2-Methyl-2-(propylamino)propan-1-ol, is a useful research compound. Its molecular formula is C7H17NO and its molecular weight is 131.22 g/mol. The purity is usually 95%.

1,2,4-Benzenetricarboxylic acid, 1,4-bis(2-ethylhexyl) ester

In Stock

• CAS RN:
• 63468-10-0

• Formula:
• C25H37O6-

• InChI:
• InChI=1S/C25H38O6/c1-5-9-11-18(7-3)16-30-24(28)20-13-14-21(22(15-20)23(26)27)25(29)31-17-19(8-4)12-10-6-2/h13-15,18-19H,5-12,16-17H2,1-4H3,(H,26,27)/p-1

• InChIKey:
• CFCHQZCFLSDQKQ-UHFFFAOYSA-M

• 1,2,4-Benzenetricarboxylic acid, 1,4-bis(2-ethylhexyl) ester is a useful research compound. Its molecular formula is C25H37O6- and its molecular weight is 433.565. The purity is usually 95%.

(3S)-2-Phenylmethoxycarbonyl-2-azabicyclo[2.2.2]octane-3-carboxylic acid

Usually In Stock

• CAS RN:
• 872168-10-0

• Formula:
• C16H19NO4

• InChI:
• InChI=1S/C16H19NO4/c18-15(19)14-12-6-8-13(9-7-12)17(14)16(20)21-10-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2,(H,18,19)/t12?,13?,14-/m0/s1

• InChIKey:
• HQGQGWBNXKHGMM-MJBXVCDLSA-N

• (3S)-2-Phenylmethoxycarbonyl-2-azabicyclo[2.2.2]octane-3-carboxylic acid is a useful research compound. Its molecular formula is C16H19NO4 and its molecular weight is 289.331. The purity is usually 95%.

2-Ethyl-5-((4-(4-fluorophenyl)piperazin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898368-10-0

• Formula:
• C23H23FN6O3S

• InChI:
• InChI=1S/C23H23FN6O3S/c1-2-19-25-23-29(26-19)22(31)21(34-23)20(15-3-7-18(8-4-15)30(32)33)28-13-11-27(12-14-28)17-9-5-16(24)6-10-17/h3-10,20,31H,2,11-14H2,1H3

• InChIKey:
• HEHNYVGTJSWLQT-UHFFFAOYSA-N

• 2-Ethyl-5-((4-(4-fluorophenyl)piperazin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C23H23FN6O3S and its molecular weight is 482.53. The purity is usually 95%.

3',4'-Dichloro-3-(3-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898768-10-0

• Formula:
• C16H14Cl2O

• InChI:
• InChI=1S/C16H14Cl2O/c1-11-3-2-4-12(9-11)5-8-16(19)13-6-7-14(17)15(18)10-13/h2-4,6-7,9-10H,5,8H2,1H3

• InChIKey:
• KHOUVFGHBASEAF-UHFFFAOYSA-N

• 3',4'-Dichloro-3-(3-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14Cl2O and its molecular weight is 293.2 g/mol. The purity is usually 95%.

4-amino-3-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one

In Stock

• CAS RN:
• 869068-10-0

• Formula:
• C13H13N5O2S

• InChI:
• InChI=1S/C13H13N5O2S/c14-18-11(19)7-15-16-13(18)21-8-12(20)17-6-5-9-3-1-2-4-10(9)17/h1-4,7H,5-6,8,14H2

• InChIKey:
• UVPGVCAJCHJVII-UHFFFAOYSA-N

• 4-amino-3-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one is a useful research compound. Its molecular formula is C13H13N5O2S and its molecular weight is 303.34 g/mol. The purity is usually 95%.

2-Methoxy-4-(methylsulfanyl)butanoic acid

In Stock

• CAS RN:
• 652968-10-0

• Formula:
• C6H12O3S

• InChI:
• InChI=1S/C6H12O3S/c1-9-5(6(7)8)3-4-10-2/h5H,3-4H2,1-2H3,(H,7,8)

• InChIKey:
• WICHYTQYSBNZQN-UHFFFAOYSA-N

• 2-Methoxy-4-(methylsulfanyl)butanoic acid is a useful research compound. Its molecular formula is C6H12O3S and its molecular weight is 164.22. The purity is usually 95%.

Benzo[d][1,2,3]thiadiazol-5-ylmethanol

In Stock

• CAS RN:
• 615568-10-0

• Formula:
• C7H6N2OS

• InChI:
• InChI=1S/C7H6N2OS/c10-4-5-1-2-7-6(3-5)8-9-11-7/h1-3,10H,4H2

• InChIKey:
• VCEGXPUFHUAMCE-UHFFFAOYSA-N

• Benzo[d][1,2,3]thiadiazol-5-ylmethanol is a useful research compound. Its molecular formula is C7H6N2OS and its molecular weight is 166.2 g/mol. The purity is usually 95%.

1H-Indazole-6-boronic acid

In Stock

• CAS RN:
• 885068-10-0

• Formula:
• C7H7BN2O2

• InChI:
• InChI=1S/C7H7BN2O2/c11-8(12)6-2-1-5-4-9-10-7(5)3-6/h1-4,11-12H,(H,9,10)

• InChIKey:
• ZKNLCHWRWRYPGG-UHFFFAOYSA-N

• 1H-Indazole-6-boronic acid is a useful research compound. Its molecular formula is C7H7BN2O2 and its molecular weight is 161.96 g/mol. The purity is usually 95%.

N-(2-chlorobenzyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014068-10-0

• Formula:
• C13H14ClN3O2

• InChI:
• InChI=1S/C13H14ClN3O2/c1-17-8-10(13(16-17)19-2)12(18)15-7-9-5-3-4-6-11(9)14/h3-6,8H,7H2,1-2H3,(H,15,18)

• InChIKey:
• KZDMZGDGPIABBF-UHFFFAOYSA-N

• N-(2-chlorobenzyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C13H14ClN3O2 and its molecular weight is 279.72. The purity is usually 95%.

2-Chloro-5-(2,3-dimethylbenzoyl)pyridine

In Stock

• CAS RN:
• 1187168-10-0

• Formula:
• C14H12ClNO

• InChI:
• InChI=1S/C14H12ClNO/c1-9-4-3-5-12(10(9)2)14(17)11-6-7-13(15)16-8-11/h3-8H,1-2H3

• InChIKey:
• NZVRJIDXJVNJGU-UHFFFAOYSA-N

• 2-Chloro-5-(2,3-dimethylbenzoyl)pyridine is a useful research compound. Its molecular formula is C14H12ClNO and its molecular weight is 245.7 g/mol. The purity is usually 95%.

(3-Amino-2-ethoxypropyl)dimethylamine

In Stock

• CAS RN:
• 1344368-10-0

• Formula:
• C7H18N2O

• InChI:
• InChI=1S/C7H18N2O/c1-4-10-7(5-8)6-9(2)3/h7H,4-6,8H2,1-3H3

• InChIKey:
• SVPPLRARFDBPGQ-UHFFFAOYSA-N

• (3-Amino-2-ethoxypropyl)dimethylamine is a useful research compound. Its molecular formula is C7H18N2O and its molecular weight is 146.234. The purity is usually 95%.

4-Bromo-5,6,7,8-tetrahydro-1,7-naphthyridine hydrobromide

• CAS RN:
• 1454668-10-0

• Formula:
• C8H10Br2N2

• InChI:
• InChI=1S/C8H9BrN2.BrH/c9-7-2-4-11-8-5-10-3-1-6(7)8;/h2,4,10H,1,3,5H2;1H

• InChIKey:
• QZGFHYGMFZRZDY-UHFFFAOYSA-N

• 4-Bromo-5,6,7,8-tetrahydro-1,7-naphthyridine hydrobromide is a useful research compound. Its molecular formula is C8H10Br2N2 and its molecular weight is 293.99 g/mol. The purity is usually 95%.

1-((1-Oxa-4-thia-8-azaspiro[4.5]decan-8-ylsulfonyl)methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one

In Stock

• CAS RN:
• 1797068-10-0

• Formula:
• C17H27NO4S2

• InChI:
• InChI=1S/C17H27NO4S2/c1-15(2)13-3-4-16(15,14(19)11-13)12-24(20,21)18-7-5-17(6-8-18)22-9-10-23-17/h13H,3-12H2,1-2H3

• InChIKey:
• KQAICMLBJSJTMI-UHFFFAOYSA-N

• 1-((1-Oxa-4-thia-8-azaspiro[4.5]decan-8-ylsulfonyl)methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one is a useful research compound. Its molecular formula is C17H27NO4S2 and its molecular weight is 373.53. The purity is usually 95%.